Cas no 1421456-66-7 (1-(diphenylmethyl)-3-(furan-3-yl)methyl-3-(2-methoxyethyl)urea)

• Product Name: 1-(diphenylmethyl)-3-(furan-3-yl)methyl-3-(2-methoxyethyl)urea
• CAS No: 1421456-66-7
• MF: C₂₂H₂₄N₂O₃
• MW: 364.437565803528
• CID: 6011514
• PubChem ID: 71804050
• Update Time: 2025-06-09

1-(diphenylmethyl)-3-(furan-3-yl)methyl-3-(2-methoxyethyl)urea Chemical and Physical Properties

Names and Identifiers

• 1-(diphenylmethyl)-3-(furan-3-yl)methyl-3-(2-methoxyethyl)urea
• F6415-0390
• AKOS024556160
• VU0548361-1
• 1421456-66-7
• 1-(diphenylmethyl)-3-[(furan-3-yl)methyl]-3-(2-methoxyethyl)urea
• 3-benzhydryl-1-(furan-3-ylmethyl)-1-(2-methoxyethyl)urea

• Inchi： 1S/C22H24N2O3/c1-26-15-13-24(16-18-12-14-27-17-18)22(25)23-21(19-8-4-2-5-9-19)20-10-6-3-7-11-20/h2-12,14,17,21H,13,15-16H2,1H3,(H,23,25)
• InChI Key： FKFALEDHZAJEKV-UHFFFAOYSA-N
• SMILES： O(C)CCN(C(NC(C1C=CC=CC=1)C1C=CC=CC=1)=O)CC1=COC=C1

Computed Properties

• Exact Mass: 364.17869263g/mol
• Monoisotopic Mass: 364.17869263g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 27
• Rotatable Bond Count: 8
• Complexity: 415
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 54.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylmethanes

Additional information on 1-(diphenylmethyl)-3-(furan-3-yl)methyl-3-(2-methoxyethyl)urea

Introduction to 1-(diphenylmethyl)-3-(furan-3-yl)methyl-3-(2-methoxyethyl)urea (CAS No. 1421456-66-7)

1-(diphenylmethyl)-3-(furan-3-yl)methyl-3-(2-methoxyethyl)urea, identified by its Chemical Abstracts Service (CAS) number 1421456-66-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic research. This compound, featuring a complex structural framework, combines aromatic, heterocyclic, and urea-based functional groups, making it a versatile scaffold for medicinal chemistry applications. The molecular structure incorporates a diphenylmethyl side chain, a furan-3-yl moiety, and an N-(2-methoxyethyl)urea group, which collectively contribute to its unique chemical properties and potential biological activities.

The diphenylmethyl (benzyl) group is well-documented for its role in enhancing the lipophilicity and metabolic stability of drug candidates. Its presence in this compound suggests potential benefits in terms of membrane permeability and absorption rates following oral administration. Meanwhile, the furan-3-yl ring introduces a heterocyclic component known for its role in various bioactive molecules, including natural products and synthetic pharmaceuticals. Furan derivatives have been explored for their antimicrobial, anti-inflammatory, and even anticancer properties, making this moiety particularly intriguing for further investigation.

The N-(2-methoxyethyl)urea substituent adds another layer of complexity to the molecule. Urea-based compounds are widely studied due to their versatility as pharmacophores, often exhibiting interactions with biological targets such as enzymes and receptors. The 2-methoxyethyl group enhances solubility while potentially modulating the compound's pharmacokinetic profile. This combination of structural features positions 1-(diphenylmethyl)-3-(furan-3-yl)methyl-3-(2-methoxyethyl)urea as a promising candidate for further exploration in drug discovery.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of complex molecules with greater accuracy. The structural motifs present in this compound—such as the aromatic diphenylmethyl group and the electron-deficient furan ring—suggest potential interactions with proteins involved in signal transduction pathways. For instance, studies have shown that furan derivatives can modulate kinase activity, which is relevant to diseases such as cancer and inflammatory disorders.

In addition to its structural appeal, 1-(diphenylmethyl)-3-(furan-3-yl)methyl-3-(2-methoxyethyl)urea has been investigated in the context of novel synthetic methodologies. The development of efficient synthetic routes is crucial for optimizing yields and purity during drug development. Researchers have explored catalytic approaches to introduce the furan ring via cross-coupling reactions, while protecting groups have been employed to safeguard reactive sites during subsequent modifications. These strategies align with modern pharmaceutical manufacturing practices aimed at reducing costs and improving scalability.

The compound's potential therapeutic applications are further supported by preliminary pharmacological studies. While not yet widely documented in clinical trials, preclinical research suggests that derivatives with similar scaffolds may exhibit inhibitory effects on enzymes implicated in metabolic diseases or neurodegenerative conditions. The urea moiety, in particular, has been associated with compounds that show promise in modulating neurotransmitter systems, underscoring the need for further investigation into this molecule's pharmacological profile.

From a regulatory perspective, ensuring compliance with Good Manufacturing Practices (GMP) is essential when handling intermediates like 1-(diphenylmethyl)-3-(furan-3-yl)methyl-3-(2-methoxyethyl)urea during drug development. Quality control measures must be rigorously applied to verify purity and consistency across batches. Analytical techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry play critical roles in confirming molecular integrity before progression to downstream applications.

The synthesis of complex molecules often requires careful consideration of reaction conditions to minimize side products and maximize desired yields. In the case of this compound, protecting group strategies may be employed to prevent unwanted reactions between functional groups during multi-step syntheses. Transition-metal-catalyzed reactions have also been explored as efficient tools for constructing key bonds within the molecular framework.

Future directions for research on 1-(diphenylmethyl)-3-(furan-3-yl)methyl-3-(2-methoxyethyl)urea may include exploring its derivatives through structure-activity relationship (SAR) studies. By systematically modifying substituents while maintaining core structural motifs, researchers can identify analogs with enhanced potency or selectivity against specific biological targets. Such investigations would likely involve collaboration between synthetic chemists and biochemists specializing in target enzyme or receptor interactions.

The broader significance of this compound lies in its representation of the intersection between organic synthesis and medicinal chemistry—a field that continues to evolve with advances in technology and interdisciplinary collaboration. As computational tools become more sophisticated, virtual screening methods can accelerate the identification of promising candidates like this one for further experimental validation.

In conclusion,1-(diphenylmethyl)-3-(furan-3-yl)methyl-3-(2-methoxyethyl)urea (CAS No. 1421456-66-7) exemplifies how intricate molecular architectures can contribute to innovative drug discovery efforts. Its unique combination of structural features offers opportunities for developing novel therapeutic agents targeting diverse diseases while adhering to modern pharmaceutical development standards.